4-(2,3-Dimethylquinoxaline-6-carbonyl)-1,4-diazepan-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2,3-Dimethylquinoxaline-6-carbonyl)-1,4-diazepan-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is commonly known as DMQX and is a potent antagonist of glutamate receptors.
Scientific Research Applications
DMQX has been extensively studied for its potential applications in neuroscience research. It is a potent antagonist of glutamate receptors, which are involved in the transmission of signals between neurons. DMQX has been used to investigate the role of glutamate receptors in various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases.
Mechanism of Action
DMQX acts as a competitive antagonist of glutamate receptors, specifically the AMPA and kainate receptor subtypes. By binding to these receptors, DMQX prevents the binding of glutamate, a neurotransmitter that is involved in the transmission of signals between neurons. This results in a decrease in the excitatory response of neurons, which can have various effects on neuronal function.
Biochemical and Physiological Effects:
DMQX has been shown to have various biochemical and physiological effects. In animal studies, DMQX has been shown to reduce seizure activity and improve cognitive function. It has also been shown to have neuroprotective effects in models of stroke and traumatic brain injury. DMQX has also been investigated for its potential applications in pain management, as it has been shown to reduce pain in animal models.
Advantages and Limitations for Lab Experiments
DMQX has several advantages for lab experiments. It is a potent antagonist of glutamate receptors, which makes it a valuable tool for investigating the role of glutamate receptors in various neurological disorders. DMQX is also relatively stable, which allows for easy storage and handling. However, DMQX has some limitations, including its high cost and limited solubility in aqueous solutions.
Future Directions
There are several future directions for research on DMQX. One area of interest is the development of more potent and selective antagonists of glutamate receptors. Another area of interest is the investigation of the potential therapeutic applications of DMQX in various neurological disorders. Additionally, there is a need for further studies to investigate the safety and toxicity of DMQX, particularly with regards to its potential use as a therapeutic agent.
Synthesis Methods
DMQX can be synthesized using several methods, including the reaction of 2,3-dimethylquinoxaline-6-carboxylic acid with ethyl chloroformate, followed by the reaction with 1,4-diazepane-2,5-dione. Another method involves the reaction of 2,3-dimethylquinoxaline-6-carboxylic acid with thionyl chloride, followed by the reaction with 1,4-diazepane-2,5-dione. The final product is obtained through purification by recrystallization.
properties
IUPAC Name |
4-(2,3-dimethylquinoxaline-6-carbonyl)-1,4-diazepan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O2/c1-10-11(2)19-14-8-12(4-5-13(14)18-10)16(22)20-7-3-6-17-15(21)9-20/h4-5,8H,3,6-7,9H2,1-2H3,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOLHTKYGODPLDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C2C=C(C=CC2=N1)C(=O)N3CCCNC(=O)C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.